5-(4-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-5-[(4-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C10H6N2O3S2/c13-9-8(17-10(16)11-9)5-6-1-3-7(4-2-6)12(14)15/h1-5H,(H,11,13,16)/b8-5-
• InChI Key: FRWNAQDBODEVAL-YVMONPNESA-N
• Canonical SMILES: C1=CC(=CC=C1C=C2C(=O)NC(=S)S2)[N+](=O)[O-]
• Isomeric SMILES: C1=CC(=CC=C1/C=C\2/C(=O)NC(=S)S2)[N+](=O)[O-]
• Molecular Formula: C10H6N2O3S2
• Molecular Weight: 266.3 g/mol
• CAS RN: 4120-64-3

Description

The compound “5-(4-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one” is a chemical compound with the linear formula C12H8N2O5S2. It’s provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a Schiff base reaction has been used to synthesize N-Benzylideneaniline and its derivatives. Another study reported the synthesis of a similar molecule, (2Z,5Z)-5-(4-nitrobenzylidene)-3-N (2-methoxyphenyl)-2-N’ (2-methoxyphenylimino) thiazolidin-4-one, using FT-IR, NMR spectroscopy, and density functional theory (DFT) via time-dependent schema (TD-DFT).

Molecular Structure Analysis

The molecular structure of “this compound” can be analyzed using various spectroscopic techniques. A study reported the use of FT-IR, NMR spectroscopy, and DFT/TD-DFT calculations for a similar compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” can be analyzed using various techniques. A study reported the use of FT-IR, NMR spectroscopy, and DFT/TD-DFT calculations for a similar compound.

Mechanism of Action

Target of Action

A related compound, a ppar gamma agonist, has been shown to have effects on cultured human cells . PPAR gamma is a nuclear receptor that plays a crucial role in the regulation of cellular differentiation, development, and metabolism .

Mode of Action

It is known that ppar gamma agonists, like the related compound mentioned above, work by binding to the ppar gamma receptor, which then regulates gene expression . This can lead to various changes in the cell, including alterations in lipid metabolism and insulin sensitivity .

Biochemical Pathways

Ppar gamma agonists are known to affect several pathways, including those involved in lipid metabolism, glucose homeostasis, and inflammation . These effects can lead to various downstream effects, such as improved insulin sensitivity and reduced inflammation .

Pharmacokinetics

The compound’s molecular weight is 2663 , which is within the range generally considered favorable for oral bioavailability

Result of Action

A related compound has been shown to increase the mitochondrial function of macrophage cells, indicating an increase in cell proliferation

Advantages and Limitations for Lab Experiments

5-(4-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one has several advantages and limitations for lab experiments. One advantage of the compound is that it exhibits a broad spectrum of activity against various microorganisms, making it a potential candidate for the development of new antibiotics. Additionally, the compound has been found to exhibit low toxicity, making it a safer alternative to other compounds with similar activity. However, one limitation of the compound is that it has low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the research of 5-(4-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one. One potential direction is the development of new antibiotics based on the compound's antibacterial activity. Additionally, the compound's potential as an anti-inflammatory agent and as a treatment for diabetes could be further explored. The compound's potential applications in the field of organic electronics could also be further studied. Finally, the compound's mechanism of action could be further elucidated to better understand its effects on the body.
In conclusion, this compound is a compound with potential applications in various fields of research. The compound's unique properties and potential benefits make it an exciting area of study, and further research in this area could lead to the development of new treatments and technologies.

Scientific Research Applications

5-(4-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one has been extensively studied for its potential applications in various fields of research. The compound has been found to exhibit antibacterial, antifungal, and antitumor activity. It has also been studied for its potential as an anti-inflammatory agent and as a potential treatment for diabetes. Additionally, the compound has been found to have potential applications in the field of organic electronics.